Cas no 1823844-77-4 (2-(3,4,5-Trifluorophenyl)propanenitrile)

• Product Name: 2-(3,4,5-Trifluorophenyl)propanenitrile
• CAS No: 1823844-77-4
• MF: C₉H₆F₃N
• MW: 185.145852565765
• CID: 6254207
• PubChem ID: 130134943
• Update Time: 2025-05-24

2-(3,4,5-Trifluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-trifluorophenyl)propanenitrile
• EN300-1848667
• 1823844-77-4
• 2-(3,4,5-Trifluorophenyl)propanenitrile

• Inchi： 1S/C9H6F3N/c1-5(4-13)6-2-7(10)9(12)8(11)3-6/h2-3,5H,1H3
• InChI Key： YYSQTRZSPNDEIF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C#N)C)F)F

Computed Properties

• Exact Mass: 185.04523368g/mol
• Monoisotopic Mass: 185.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(3,4,5-Trifluorophenyl)propanenitrile

2-(3,4,5-Trifluorophenyl)propanenitrile: A Comprehensive Overview

2-(3,4,5-Trifluorophenyl)propanenitrile, identified by the CAS number 1823844-77-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which features a trifluorophenyl group attached to a propanenitrile backbone. The trifluorophenyl moiety introduces a significant degree of electron-withdrawing effects, which not only enhances the compound's stability but also imparts unique electronic properties that are highly desirable in various applications.

The synthesis of 2-(3,4,5-Trifluorophenyl)propanenitrile involves a multi-step process that typically begins with the preparation of the trifluorophenyl intermediate. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the propanenitrile group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to achieve higher yields and better selectivity in the synthesis process.

In terms of physical properties, 2-(3,4,5-Trifluorophenyl)propanenitrile exhibits a high melting point and excellent thermal stability due to the strong electron-withdrawing effects of the trifluorophenyl group. These properties make it an ideal candidate for applications requiring stable chemical structures under harsh conditions. Additionally, the compound's nitrile group can be readily modified to introduce functional groups such as hydroxyl or amine groups, further expanding its versatility in chemical transformations.

The application of CAS No. 1823844-77-4 in drug discovery has been particularly notable. The trifluorophenyl group is known to enhance drug-like properties such as lipophilicity and bioavailability, making this compound a valuable building block in medicinal chemistry. Recent studies have demonstrated its potential as a lead compound in the development of novel kinase inhibitors and other therapeutic agents targeting various diseases. For example, researchers have reported promising results in preclinical models using derivatives of this compound as potential anticancer agents.

Beyond pharmaceuticals, 2-(3,4,5-Trifluorophenyl)propanenitrile has found applications in materials science. Its high thermal stability and unique electronic properties make it an attractive candidate for use in advanced polymers and electronic materials. Recent research has explored its incorporation into polymeric systems to enhance mechanical strength and thermal resistance. Furthermore, its ability to act as a precursor for other functional materials has opened new avenues for its use in nanotechnology and optoelectronic devices.

In conclusion, 2-(3,4,5-Trifluorophenyl)propanenitrile, with its CAS number 1823844-77-4, stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and properties continue to drive innovative research and development efforts across academia and industry alike.